Cas no 340131-70-6 (3-(Tert-Butyl)-2-hydroxybenzonitrile)

• Product Name: 3-(Tert-Butyl)-2-hydroxybenzonitrile
• CAS No: 340131-70-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD16999197
• CID: 843359
• PubChem ID: 15910648
• Update Time: 2025-04-19

3-(Tert-Butyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-tert-butyl benzonitrile
• 3-(tert-Butyl)-2-hydroxybenzonitrile
• AK158369
• 3-TERT-BUTYL-2-HYDROXYBENZONITRILE
• 2-Hydroxy-3-tert-butylbenzonitrile
• FCH1188880
• MB26603
• AX8269197
• ST24041676
• SCHEMBL22096838
• 340131-70-6
• 2-Hydroxy-3-t-butyl benzonitrile
• MFCD16999197
• SY345209
• AKOS024262449
• DB-098707
• CS-0110038
• DS-9344
• 3-(Tert-Butyl)-2-hydroxybenzonitrile

• MDL： MFCD16999197
• Inchi： 1S/C11H13NO/c1-11(2,3)9-6-4-5-8(7-12)10(9)13/h4-6,13H,1-3H3
• InChI Key： ZKBIUKNNKXWRNQ-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 3.5

Experimental Properties

• Boiling Point: 276.2°C at 760 mmHg

3-(Tert-Butyl)-2-hydroxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes